Cas no 19044-89-4 (Benzenesulfonamide, 4-(dipropylamino)-N-methyl-3,5-dinitro-)
19044-89-4 structure
Product Name:Benzenesulfonamide, 4-(dipropylamino)-N-methyl-3,5-dinitro-
CAS No:19044-89-4
MF:C13H20N4O6S
MW:360.386101722717
CID:1383948
PubChem ID:10428592
Update Time:2025-04-20
Benzenesulfonamide, 4-(dipropylamino)-N-methyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-(dipropylamino)-N-methyl-3,5-dinitro-
- 4-(dipropylamino)-N-methyl-3,5-dinitrobenzenesulfonamide
- CHEMBL53263
- SCHEMBL11673155
- N1 -methyl-3,5-dinitro-N4,N4 -dipropylsulfanilamide
- SIQXMYBLKQFLEV-UHFFFAOYSA-N
- 4-dipropylamino-N-methyl-3,5-dinitrobenzenesulfonamide
- sulfamidas18
- 19044-89-4
- DTXSID70439803
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- Inchi: 1S/C13H20N4O6S/c1-4-6-15(7-5-2)13-11(16(18)19)8-10(24(22,23)14-3)9-12(13)17(20)21/h8-9,14H,4-7H2,1-3H3
- InChI Key: SIQXMYBLKQFLEV-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1)[N+](=O)[O-])N(CCC)CCC)[N+](=O)[O-])(NC)(=O)=O
Computed Properties
- Exact Mass: 360.1105
- Monoisotopic Mass: 360.11035554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 135.69
Benzenesulfonamide, 4-(dipropylamino)-N-methyl-3,5-dinitro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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